Cas no 2553-71-1 (Bromochlorophenol blue)

• Product Name: Bromochlorophenol blue
• CAS No: 2553-71-1
• MF: C₁₉H₁₀Br₂Cl₂O₅S
• MW: 581.058701038361
• MDL: MFCD00047291
• CID: 43161
• PubChem ID: 87563591
• Update Time: 2025-11-02

Bromochlorophenol blue Chemical and Physical Properties

Names and Identifiers

• Bromochlorophenol Blue
• bromchlorophenol blue alcohol soluble
• Bromochlorophenol
• 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chlorophenol] S,S-dioxide
• Bromochlorophenol Blue pH indicator solution
• 2-bromo-4-[3-(3-bromo-5-chloro-4-hydroxyphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-6-chlorophenol
• 3,3-Bis-(3-brom-5-chlor-4-hydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxid
• 3,3-bis-(3-bromo-5-chloro-4-hydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxide
• 3',3''-Dibromo-5',5''-dichlorophenolsulfonephthalein
• 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl)bis(2-bromo-6-chlorophenol)
• Bromchlorophenol blue
• NSC7816
• C19H10Br2Cl2O5S
• Bromchlorphenolblau
• GT2674
• 6500AF
• Bromochlorophenol Blue, Dye content 95 %
• B0122
• B0574
• 2-bromo-4-[3-(3
• QX9KKY3SWP
• SCHEMBL901234
• NSC-7816
• AKOS015915563
• Dibromodichlorophenolsulphonphthalein
• FT-0708898
• Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, S,S-dioxide
• NSC 7816
• 2-bromo-4-[3-(3-bromo-5-chloro-4-hydroxyphenyl)-1, 1-dioxo-2, 1
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis(2-bromo-6-chlorophenol) S,S-dioxide
• 4,4'-(1,1-Dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chlorophenol]
• Phenol,4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, S,S-dioxide(8CI9CI)
• 2-bromo-4-[3-(3-bromo-5-chloro-4-hydroxyphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-6-chlorophenol
• Q926471
• BROMOCHLOROPHENOLBLUE
• J-016037
• 2553-71-1
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-
• NS00027911
• E6-benzoxathiol-3-yl]-6-chlorophenol
• 4-Acetylamino-2,5-dimethyl-benzenesulfonylchloride
• MFCD00047291
• UNII-QX9KKY3SWP
• DTXSID00180230
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-6-chloro-, S,S-dioxide
• EINECS 219-861-0
• D88667
• 2-bromo-4-[3-(3-bromo-5-chloro-4-hydroxy-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-6-chloro-phenol
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-6-chloro-, S,S-dioxide (8CI)(9CI)
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-6-chloro-, S,S-dioxide (8CI)
• DTXCID10102721
• MDGFKZKMIQQRPU-UHFFFAOYSA-N
• 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-6-chlorophenol), S,S-dioxide
• HY-W353607
• Bromochlorophenol blue

• MDL： MFCD00047291
• Inchi： 1S/C19H10Br2Cl2O5S/c20-12-5-9(7-14(22)17(12)24)19(10-6-13(21)18(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28-19/h1-8,24-25H
• InChI Key： MDGFKZKMIQQRPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)C1(C2C=C(C(=C(C=2)Br)O)Cl)C2C=CC=CC=2S(=O)(=O)O1)Cl)O

Computed Properties

• Exact Mass: 577.79900
• Monoisotopic Mass: 577.799275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 5.7
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Purplish red powder
• Density: 1.962
• Melting Point: 230 ºC
• Boiling Point: 602.9 °C at 760 mmHg
• Flash Point: 318.4 °C
• Refractive Index: 1.724
• Solubility: Solubility Sparingly soluble in water; soluble in ethanol
• Water Partition Coefficient: Slightly soluble
• PSA: 92.21000
• LogP: 7.02120
• Solubility: Soluble in ethanol and acetic acid, soluble in sodium carbonate and sodium hydroxide solution, the solution is purple; Slightly soluble in water, insoluble in ether and benzene
• pka: 6.05(at 25℃)
• λmax: 590nm
• PH: 3(yellow)-4.6(blue/violet)

Bromochlorophenol blue Security Information

• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：indoor

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on Bromochlorophenol blue

Bromochlorophenol Blue (CAS No. 2553-71-1): A Comprehensive Guide to Properties, Applications, and Market Trends

Bromochlorophenol blue (CAS No. 2553-71-1) is a versatile pH indicator dye widely used in analytical chemistry, biological research, and industrial applications. This sulfonephthalein dye exhibits a distinct color change from yellow to blue within the pH range of 3.0 to 4.8, making it an essential tool for scientists and researchers. The compound's unique properties have made it a subject of increasing interest in various fields, particularly in the development of smart materials and environmental monitoring systems.

The chemical structure of bromochlorophenol blue sodium salt contains both bromine and chlorine substituents, which contribute to its excellent stability and sharp color transition. Recent studies have explored its potential in optical sensors for detecting pH changes in microfluidic devices, a growing area of interest in lab-on-a-chip technologies. As researchers continue to investigate novel applications of pH indicators, bromochlorophenol blue solution remains a popular choice due to its reliability and well-characterized properties.

In educational settings, bromochlorophenol blue pH indicator serves as an excellent demonstration tool for teaching acid-base chemistry. Its vivid color change helps students visualize pH transitions, making complex concepts more accessible. The compound's safety profile and non-toxic nature at working concentrations have contributed to its widespread use in school laboratory experiments and STEM education kits, aligning with current educational trends emphasizing hands-on learning.

The manufacturing process of high purity bromochlorophenol blue has seen significant improvements in recent years, with manufacturers focusing on green chemistry principles to reduce environmental impact. This aligns with the growing demand for sustainable laboratory reagents in both academic and industrial research. Analytical grade bromochlorophenol blue powder is now available with purity levels exceeding 98%, meeting the stringent requirements of modern analytical techniques.

Recent advancements in biomedical research have explored the use of bromochlorophenol blue dye as a potential component in diagnostic kits. Its ability to function as a visible pH sensor has shown promise in developing low-cost diagnostic tools for resource-limited settings. Researchers are particularly interested in its application for point-of-care testing devices, a rapidly growing sector in global healthcare solutions.

The global market for specialty dyes and indicators including bromochlorophenol blue ACS reagent has shown steady growth, driven by increasing demand from pharmaceutical and biotechnology industries. Market analysts project continued expansion as applications in material science and nanotechnology emerge. Quality control standards for laboratory grade bromochlorophenol blue have become more rigorous, reflecting the compound's importance in critical research applications.

Storage and handling of bromochlorophenol blue chemical require standard laboratory precautions. The compound should be kept in airtight containers away from direct sunlight to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with any chemical reagent, including this pH indicator.

Innovative applications continue to emerge for bromochlorophenol blue indicator, particularly in the field of smart packaging. Researchers are investigating its potential use in food packaging materials that can visually indicate freshness or spoilage through pH changes. This application taps into current consumer trends favoring intelligent packaging solutions that provide real-time product information.

For researchers seeking where to buy bromochlorophenol blue, numerous reputable chemical suppliers offer the compound in various forms, including powder, solution, and pre-prepared indicator papers. When selecting a supplier, it's important to verify the certificate of analysis to ensure product quality and consistency. The compound's price varies depending on purity grade and quantity, with bulk purchases of bromochlorophenol blue typically offering better value for high-volume users.

The future of bromochlorophenol blue research appears promising, with ongoing investigations into its potential in advanced materials and biotechnology applications. As scientific instrumentation becomes more sophisticated, the demand for reliable, well-characterized indicators like bromochlorophenol blue is expected to grow. The compound's versatility ensures its continued relevance in both traditional and emerging scientific disciplines.